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Compound of Interest

Compound Name: Tenofovir alafenamide-d6

Cat. No.: B15565511 Get Quote

The following provides essential safety and logistical information for the proper disposal of

Tenofovir alafenamide-d6 in a laboratory setting. Adherence to these procedural steps is

critical for ensuring personnel safety and regulatory compliance.

Waste Characterization
The initial and most critical step in the proper disposal of any chemical, including Tenofovir
alafenamide-d6, is to determine if it is a hazardous waste. According to the Resource

Conservation and Recovery Act (RCRA), a waste is hazardous if it is specifically listed or if it

exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[1][2][3]

Based on available Safety Data Sheets (SDS), Tenofovir alafenamide is not a listed hazardous

waste. Therefore, the determination must be made based on its characteristics. The SDS

indicates that it is not ignitable, corrosive, or reactive. The primary consideration is its potential

toxicity. For a waste to be classified as toxic, it must contain a contaminant from the D-list at a

concentration equal to or greater than the regulatory level.

Researchers must consult their institution's Environmental Health and Safety (EHS)

department for guidance on classifying this specific waste. If the waste is determined to be

non-hazardous, it should be managed as a non-hazardous pharmaceutical waste. If it is

determined to be hazardous based on institutional evaluation or specific state or local

regulations, it must be managed accordingly.

RCRA Hazardous Waste Characteristics
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Characteristic Description
Relevance to
Tenofovir
Alafenamide-d6

Waste Code

Ignitability

Liquids with a flash

point < 140°F (60°C),

non-liquids that can

cause fire, ignitable

compressed gases, or

oxidizers.[3][4]

Not applicable based

on SDS.
D001

Corrosivity

Aqueous solutions

with a pH ≤ 2 or ≥

12.5, or liquids that

corrode steel at a

specified rate.[1][4][5]

Not applicable based

on SDS.
D002

Reactivity

Unstable under

normal conditions,

may react violently

with water, or

generate toxic gases.

[1][4]

Not applicable based

on SDS.
D003

Toxicity

Contains

contaminants at

concentrations at or

above those specified

in 40 CFR 261.24.[4]

Determination

required by the

generator in

consultation with EHS.

D004-D043

Segregation and Collection
Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure

compliant disposal.

If classified as Non-Hazardous Pharmaceutical Waste:

Collect in a designated container, separate from hazardous waste streams.[6][7]
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These containers are often white with blue lids and should be clearly labeled "For

Incineration."[6]

If classified as RCRA Hazardous Waste:

Collect in a designated hazardous waste container that is compatible with the chemical.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

department.

All waste must be accumulated in a designated Satellite Accumulation Area (SAA) within the

laboratory where it is generated.[8][9][10][11][12]

Container Management and Labeling
Container Requirements:

Use containers that are in good condition, compatible with Tenofovir alafenamide-d6,

and have a secure, leak-proof lid.[8][10][11]

Keep containers closed at all times, except when adding waste.[9][11]

Liquid waste containers should be stored in secondary containment to prevent spills.[10]

[11][12]

Labeling:

Non-Hazardous Pharmaceutical Waste: Label the container with "Non-Hazardous

Pharmaceutical Waste" and identify the contents (Tenofovir alafenamide-d6).

RCRA Hazardous Waste: Label the container with the words "HAZARDOUS WASTE," the

full chemical name (Tenofovir alafenamide-d6), and a clear description of its components

and concentrations.[8][10][11]

Storage in a Satellite Accumulation Area (SAA)
The SAA must be at or near the point of waste generation and under the control of the

laboratory personnel.[8][9][10][11][12]
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A sign designating the area as a "Hazardous Waste Satellite Accumulation Area" should be

posted.[9]

Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous

waste in an SAA.[9][12]

Store incompatible waste types separately within the SAA.[8]

Disposal of Empty Containers
A container that held a non-hazardous waste can typically be disposed of in the regular trash

after it has been emptied and the label has been defaced.

A container that held a hazardous waste is considered "RCRA empty" if all possible waste

has been removed and no more than one inch of residue remains, or for smaller containers,

no more than 3% by weight of the total capacity remains.

Containers that held acutely hazardous waste (P-listed) must be triple-rinsed, and the rinsate

collected as hazardous waste.

Spill Management
In the event of a spill, consult the SDS for appropriate personal protective equipment (PPE)

and cleanup procedures.

Absorbent materials used to clean up spills of hazardous waste must also be disposed of as

hazardous waste.

Final Disposal
Once the waste container is full, or if you are discontinuing the research, contact your

institution's EHS department to arrange for a waste pickup.

Do not pour Tenofovir alafenamide-d6 down the drain.[13]

The recommended disposal method for non-hazardous pharmaceutical waste is incineration.

[6][13][14] Hazardous waste pharmaceuticals are also typically incinerated.
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Disposal Workflow for Tenofovir Alafenamide-d6

Step 1: Generation & Characterization

Step 3: Storage in Satellite Accumulation Area (SAA)

Step 4: Final Disposal

Tenofovir alafenamide-d6 waste generated

Characterize Waste:
Consult SDS and EHS Department

Non-Hazardous
Pharmaceutical Waste

 Not RCRA
 Characteristic

RCRA Hazardous Waste

 Meets RCRA
 Characteristic

Collect in designated
'Non-Hazardous Pharmaceutical Waste'

container (e.g., white with blue lid)

Collect in designated
'HAZARDOUS WASTE'

container

Store in SAA Store in SAA

Ensure proper labeling, closed container,
and secondary containment Container Full

Contact EHS for Pickup

Disposal via approved
waste vendor (incineration)

Click to download full resolution via product page
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Caption: Decision workflow for the proper disposal of Tenofovir alafenamide-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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